Cas no 537668-49-8 (N-(4-chlorophenyl)-2-({3-methyl-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-2-yl}sulfanyl)acetamide)

• Product Name: N-(4-chlorophenyl)-2-({3-methyl-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-2-yl}sulfanyl)acetamide
• CAS No: 537668-49-8
• MF: C₁₉H₁₅ClN₄O₂S
• MW: 398.866001367569
• CID: 5865073
• PubChem ID: 2155968
• Update Time: 2025-06-08

N-(4-chlorophenyl)-2-({3-methyl-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-2-yl}sulfanyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-chlorophenyl)-2-((3-methyl-4-oxo-4,5-dihydro-3H-pyrimido[5,4-b]indol-2-yl)thio)acetamide
• Acetamide, N-(4-chlorophenyl)-2-[(4,5-dihydro-3-methyl-4-oxo-3H-pyrimido[5,4-b]indol-2-yl)thio]-
• Oprea1_867560
• AKOS002054752
• F0580-0084
• 537668-49-8
• N-(4-chlorophenyl)-2-[(3-methyl-4-oxo-5H-pyrimido[5,4-b]indol-2-yl)sulfanyl]acetamide
• N-(4-chlorophenyl)-2-({3-methyl-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-2-yl}sulfanyl)acetamide

• Inchi： 1S/C19H15ClN4O2S/c1-24-18(26)17-16(13-4-2-3-5-14(13)22-17)23-19(24)27-10-15(25)21-12-8-6-11(20)7-9-12/h2-9,22H,10H2,1H3,(H,21,25)
• InChI Key： WEHZGKMJIBEGQL-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(Cl)C=C1)(=O)CSC1N(C)C(=O)C2=C(N=1)C1=C(N2)C=CC=C1

Computed Properties

• Exact Mass: 398.0604246g/mol
• Monoisotopic Mass: 398.0604246g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 623
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 103Ų

Experimental Properties

• Density: 1.49±0.1 g/cm3(Predicted)
• pka: 12.40±0.70(Predicted)

Additional information on N-(4-chlorophenyl)-2-({3-methyl-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-2-yl}sulfanyl)acetamide

Comprehensive Overview of N-(4-chlorophenyl)-2-({3-methyl-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-2-yl}sulfanyl)acetamide (CAS No. 537668-49-8)

N-(4-chlorophenyl)-2-({3-methyl-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-2-yl}sulfanyl)acetamide (CAS No. 537668-49-8) is a structurally complex organic compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule features a unique fusion of a pyrimidoindole core with a sulfanylacetamide side chain, making it a subject of interest for its potential biological activities. Researchers are particularly intrigued by its possible applications in drug discovery and medicinal chemistry, especially given the growing demand for novel therapeutic agents.

The compound's CAS number 537668-49-8 serves as a critical identifier in chemical databases, ensuring precise tracking and referencing in academic and industrial settings. Its molecular structure, characterized by the presence of a chlorophenyl group and a pyrimidoindole scaffold, suggests potential interactions with biological targets such as enzymes or receptors. This has led to speculation about its role in addressing healthcare challenges, including the development of targeted therapies for chronic diseases.

In recent years, the scientific community has shown increasing interest in heterocyclic compounds like N-(4-chlorophenyl)-2-({3-methyl-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-2-yl}sulfanyl)acetamide due to their versatility in drug design. The compound's sulfanyl linkage and acetamide moiety are particularly noteworthy, as these functional groups are often associated with enhanced bioavailability and metabolic stability. Such properties are highly sought after in the development of next-generation pharmaceuticals, aligning with current trends in precision medicine.

From a synthetic chemistry perspective, the preparation of CAS No. 537668-49-8 involves multi-step organic reactions, including cyclization and sulfuration processes. These methods are frequently discussed in scientific literature and patent filings, reflecting the compound's relevance in academic research and industrial applications. Researchers are also exploring its potential as a building block for more complex molecules, further expanding its utility in chemical synthesis.

The growing emphasis on sustainable chemistry and green synthesis has also brought attention to compounds like N-(4-chlorophenyl)-2-({3-methyl-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-2-yl}sulfanyl)acetamide. Innovations in catalytic methods and solvent-free reactions are being investigated to optimize its production, reducing environmental impact while maintaining high yields. This aligns with broader industry goals of minimizing waste and improving process efficiency.

In the context of biomedical research, the compound's potential pharmacological properties are a hot topic. Preliminary studies suggest it may exhibit bioactivity against certain cellular pathways, though further validation is required. This has sparked discussions in scientific forums and research publications, with many questioning its mechanism of action and therapeutic potential. Such inquiries are common in drug development circles, where molecular targeting and structure-activity relationships are key focus areas.

Another area of interest is the compound's physicochemical properties, including solubility, stability, and partition coefficients. These factors are critical for formulation scientists working on drug delivery systems. Understanding how CAS No. 537668-49-8 behaves under different conditions can inform decisions about its suitability for oral, topical, or injectable formulations, addressing common challenges in pharmaceutical development.

The rise of computational chemistry and AI-driven drug discovery has further amplified interest in this compound. In silico modeling techniques are being employed to predict its interactions with biological targets, accelerating the identification of potential applications. This approach is particularly relevant given the increasing demand for cost-effective and time-efficient research methodologies in the life sciences sector.

In conclusion, N-(4-chlorophenyl)-2-({3-methyl-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-2-yl}sulfanyl)acetamide (CAS No. 537668-49-8) represents a fascinating subject of study at the intersection of organic chemistry, pharmacology, and materials science. Its unique structural features and potential applications make it a compelling candidate for further investigation, particularly in the context of innovative therapeutics and advanced material design. As research progresses, this compound may well emerge as a key player in addressing some of the most pressing challenges in modern science and medicine.